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Introduction

As a Senior Application Scientist navigating the complexities of peptide precursors and
pharmaceutical intermediates, ensuring absolute chemical identity is the foundational step of
any successful drug development program. N-acetyl-2-aminoacetamide—systematically
known as 2-acetamidoacetamide or N-acetylglycinamide—is a highly polar, low-molecular-
weight glycine derivative[l]. It serves as a critical building block in organic synthesis and a
structural analog in enzymatic studies[2].

However, researchers frequently encounter database fragmentation regarding its Chemical
Abstracts Service (CAS) registry number. This in-depth technical guide provides an
authoritative resolution to the CAS number discrepancy, details a self-validating synthesis
protocol, and outlines the analytical parameters required for strict quality control.

CAS Registry Discrepancy Analysis

When sourcing N-acetyl-2-aminoacetamide, procurement systems and chemical databases
present two distinct CAS numbers. Understanding the origin of these numbers is critical for
regulatory compliance and accurate material sourcing.
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e Primary Standard (): This is the globally recognized, authoritative CAS Registry Number for
N-acetylglycinamide[1]. It is validated by major chemical repositories, including PubChem
(CID: 28326), the European Chemicals Agency (ECHA), and leading analytical suppliers
such as Sigma-Aldrich and Thermo Fisher Scientific[2][3].

e Secondary/Catalog Registry (CAS: 1314937-98-8): This secondary identifier appears in
select regional supplier databases (e.g., Guidechem, BLD Pharm)[4][5]. In cheminformatics,
such secondary registries often emerge from automated cataloging systems generating
novel entries for specific salt forms, co-crystals, or proprietary formulations, which are later
orphaned or mapped back to the parent structure. For all peer-reviewed research and cGMP
manufacturing, CAS 2620-63-5 must be utilized.
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(C4H8N202)
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Caption: Logical resolution of CAS registry numbers for N-acetyl-2-aminoacetamide across

databases.

Chemical Identity and Structural Parameters

To ensure rigorous scientific integrity, all quantitative data regarding the physical and chemical
properties of N-acetyl-2-aminoacetamide are summarized below. The compound presents as
a white, odorless crystalline solid[1][3].

Table 1: Physicochemical Properties
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Property Value / Identifier

IUPAC Name 2-Acetamidoacetamide

Primary CAS Number 2620-63-5

Secondary CAS Number 1314937-98-8

Molecular Formula C4H8N202

Molar Mass 116.12 g/mol

Melting Point 140-143 °C

SMILES CC(=O)NCC(N)=0

InChlKey WQELDIQOHGAHEM-UHFFFAOYSA-N

Experimental Workflow: Synthesis of N-Acetyl-2-
Aminoacetamide

The following protocol details the synthesis of N-acetyl-2-aminoacetamide from glycinamide
hydrochloride.

Causality & Mechanistic Insight: Triethylamine (TEA) is utilized to neutralize the hydrochloride
salt of glycinamide, liberating the nucleophilic free amine. TEA is specifically chosen over
stronger inorganic bases (like NaOH) to prevent base-catalyzed hydrolysis of the terminal
primary amide group. Acetic anhydride is selected as the acetylating agent instead of acetyl
chloride; its milder reactivity profile provides a controlled, less exothermic reaction, thereby
minimizing the formation of di-acetylated byproducts and preserving the integrity of the
molecule.

Self-Validating System: This protocol incorporates an in-process Thin-Layer Chromatography
(TLC) check using a Ninhydrin stain. Because Ninhydrin reacts specifically with primary amines
to form a deep purple complex (Ruhemann's purple), a negative (colorless/yellow) stain
definitively validates the complete consumption of the starting material, acting as an internal
go/no-go decision point before quenching.

Step-by-Step Methodology:
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e Preparation: Suspend 10.0 mmol of glycinamide hydrochloride in 20 mL of anhydrous
dichloromethane (DCM) under a nitrogen atmosphere.

e Free-Basing: Add 11.0 mmol (1.1 eq) of Triethylamine (TEA) dropwise at O °C. Stir for 15
minutes to ensure complete liberation of the free amine.

e Acetylation: Slowly add 10.5 mmol (1.05 eq) of acetic anhydride. The slight excess ensures
complete conversion without driving over-acetylation. Allow the reaction to warm to room
temperature and stir for 2 hours.

 In-Process Validation: Spot the reaction mixture on a silica TLC plate alongside a
glycinamide standard. Stain with Ninhydrin and heat. Decision Gate: If a purple spot
remains, add 0.1 eq of acetic anhydride and stir for 30 minutes. If no purple spot is visible,
proceed to step 5.

¢ Quenching & Extraction: Quench the reaction with 5 mL of methanol to destroy unreacted
acetic anhydride. Evaporate the solvent under reduced pressure.

 Purification: Recrystallize the crude solid from a mixture of hot ethanol and water to yield
pure white crystals of N-acetyl-2-aminoacetamide (CAS 2620-63-5).
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Caption: Self-validating synthesis workflow for N-acetyl-2-aminoacetamide with TLC decision
gate.

Analytical Validation Protocols

Post-synthesis, the compound must be rigorously validated to ensure it meets the
specifications of CAS 2620-63-5[6]. The following analytical parameters serve as the definitive
fingerprint for the molecule.

Table 2: Analytical Fingerprint (1H NMR & LC-MS)
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Analytical Method

Target Signal /
Parameter

Expected Result

Structural
Assignment

1H NMR (DMSO-d6)

Acetyl Methyl (-CH3)

Singlet, ~1.85 ppm
(3H)

Confirms successful

acetylation

1H NMR (DMSO-d6)

Methylene (-CH2-)

Doublet, ~3.65 ppm
(2H)

Alpha-carbon protons

splitting

1H NMR (DMSO-d6)

Primary Amide (-NH2)

Two broad singlets,
~7.0 & 7.3 ppm (2H)

Diastereotopic amide

protons

1H NMR (DMSO-d6)

Secondary Amide (-
NH-)

Triplet, ~8.1 ppm (1H)

Amide proton coupling
to CH2

Confirms exact mass

LC-MS (ESI+) [M+H]+ lon m/z 117.1
(116.06 Da)
Sodium adduct
LC-MS (ESI+) [M+Na]+ lon m/z 139.1 o
confirmation
Conclusion

For drug development professionals and synthetic chemists, absolute clarity in chemical
registries is non-negotiable. N-acetyl-2-aminoacetamide is definitively cataloged under CAS
2620-63-5, with 1314937-98-8 serving only as an extraneous catalog identifier. By employing
the self-validating synthesis and strict analytical parameters outlined in this guide, researchers
can ensure high-fidelity integration of this compound into broader pharmaceutical workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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